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Compound of Interest

2-Bromo-6-chloro-4-
Compound Name:
(trifluoromethyl)aniline

Cat. No.: B012931

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide. A complete Safety Data
Sheet (SDS) for 2-Bromo-6-chloro-4-(trifluoromethyl)aniline (CAS No. 109919-26-8) is not
readily available in public domains. Therefore, the information presented herein is a compilation
of data for the specified compound where available, supplemented by data from structurally
similar compounds. All data derived from analogous compounds are clearly marked. It is
imperative to conduct a thorough risk assessment before handling this chemical.

Chemical Identification and Physical Properties

This section provides the known identifiers and physical characteristics of 2-Bromo-6-chloro-

4-(trifluoromethyl)aniline.
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Identifier

Value

Chemical Name

2-Bromo-6-chloro-4-(trifluoromethyl)aniline

CAS Number

109919-26-8[1][2]3]

Molecular Formula

C7H4BrCIFsN[1][2][3]

Molecular Weight 274.47 g/mol [2][3]
IUPAC Name 2-bromo-6-chloro-4-(trifluoromethyl)aniline[2]
Synonyms 4-Amino-3-bromo-5-chlorobenzotrifluoride[1]

Physical Property

Value

Boiling Point

72 °C @ 0.2 mmHg

Refractive Index (n20/D)

1.5360

Hazard Identification and GHS Classification

Detailed hazard classification for 2-Bromo-6-chloro-4-(trifluoromethyl)aniline is not

available. The following GHS pictograms and hazard statements are based on classifications

for structurally related aniline compounds.

Pictogram:

lwialt text

Signal Word: Warning
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Hazard Statement Description

H302 Harmful if swallowed

H312 Harmful in contact with skin
H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Note: These hazard statements are extrapolated from similar compounds and should be
treated as potential hazards until a definitive SDS for 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline is available.

Toxicological Data (Data from Analogous
Compounds)

No specific toxicological data (e.g., LD50, LC50) for 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline were found. The following table presents data for a related compound,
2,4,6-Tribromoaniline, to provide an indication of potential toxicity.

Compound: 2,4,6-Tribromoaniline

Route of Exposure Species Value

Oral (LD50) Not Specified Not Available
Dermal (LD50) Not Specified Not Available
Inhalation (LC50) Not Specified Not Available

General toxicological effects of aromatic amines may include methemoglobinemia, cyanosis,
convulsions, and irritation to the skin, eyes, and respiratory tract.[4]
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Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are based on best practices for handling hazardous aromatic amines
and information from SDSs of similar compounds.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following table outlines the recommended

protective equipment.

Body Part Recommended Protection Standard/Specification

Safety glasses with side-

shields or chemical goggles. A’ OSHA 29 CFR 1910.133 or
Eyes/Face o ]

face shield is recommended if European Standard EN166.

there is a risk of splashing.

Chemical-resistant gloves )
o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- i
Skin degradation or puncture before
sleeved laboratory coat should
use.
be worn.

Work should be conducted in a
well-ventilated area, preferably  Follow OSHA respirator

Resnirat a chemical fume hood. If regulations in 29 CFR
espirator
P Y ventilation is inadequate, a 1910.134 or European
NIOSH/MSHA approved Standard EN 149.

respirator is recommended.

Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.
Handling:

e Avoid all personal contact, including inhalation of dust or vapors.
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Use in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents and acids.[5]

o Store away from heat, sparks, and open flames.

First Aid Measures

The following first aid procedures are recommended in case of exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal. For large spills, contain the spill
and collect the material for disposal.

Diagrams
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Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of hazardous aromatic
amines like 2-Bromo-6-chloro-4-(trifluoromethyl)aniline.
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Caption: A workflow for the safe handling of hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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